Cas no 918435-06-0 (Benzene, 1-isocyanato-4-(2-phenylethyl)-)

Benzene, 1-isocyanato-4-(2-phenylethyl)- structure
918435-06-0 structure
Product Name:Benzene, 1-isocyanato-4-(2-phenylethyl)-
CAS No:918435-06-0
MF:C15H13NO
MW:223.269823789597
CID:775955
PubChem ID:71427167
Update Time:2025-04-19

Benzene, 1-isocyanato-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-isocyanato-4-(2-phenylethyl)-
    • 1-isocyanato-4-(2-phenylethyl)benzene
    • DTXSID00845913
    • SCHEMBL4600058
    • 918435-06-0
    • Inchi: 1S/C15H13NO/c17-12-16-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-11H,6-7H2
    • InChI Key: PHMBEDBRFGWJHI-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC(=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.099714038g/mol
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 29.4Ų
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